Cas no 89185-85-3 (2,4-Pentanedione, 3-(3-chlorophenyl)-)
89185-85-3 structure
Product Name:2,4-Pentanedione, 3-(3-chlorophenyl)-
CAS No:89185-85-3
MF:C11H11ClO2
MW:210.656842470169
CID:609532
PubChem ID:13250085
Update Time:2025-04-19
2,4-Pentanedione, 3-(3-chlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Pentanedione, 3-(3-chlorophenyl)-
- 3-(3-chlorophenyl)pentane-2,4-dione
- DTXSID70531997
- 89185-85-3
-
- Inchi: 1S/C11H11ClO2/c1-7(13)11(8(2)14)9-4-3-5-10(12)6-9/h3-6,11H,1-2H3
- InChI Key: ZELSLIGSLVDWFX-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C(C(C)=O)C(C)=O
Computed Properties
- Exact Mass: 210.0447573g/mol
- Monoisotopic Mass: 210.0447573g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 34.1Ų
2,4-Pentanedione, 3-(3-chlorophenyl)- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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